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Compound of Interest

4-(Diazomethyl)-7-
Compound Name: ) ) _
(diethylamino)coumarin

Cat. No.: B149263

CAS Number: 88861-43-2

This technical guide provides a comprehensive overview of 4-(Diazomethyl)-7-
(diethylamino)coumarin, a fluorescent compound with significant applications in biological
research, particularly in the field of proteomics and cellular imaging. This document is intended
for researchers, scientists, and drug development professionals, offering detailed information
on its properties, synthesis, experimental protocols, and applications.

Introduction

4-(Diazomethyl)-7-(diethylamino)coumarin is a coumarin derivative featuring a highly
reactive diazomethyl group. This functional group makes it a valuable tool for photoaffinity
labeling and as a fluorogenic probe. Coumarin dyes are known for their strong fluorescence
and sensitivity to the local environment, and the introduction of a diazomethyl group allows for
covalent modification of target proteins upon photoactivation. This guide will delve into the
technical aspects of this compound, providing a resource for its effective utilization in research
settings.

Physicochemical Properties

The fundamental physicochemical properties of 4-(Diazomethyl)-7-(diethylamino)coumarin
are summarized in the table below. This data is essential for its proper handling, storage, and
use in experimental setups.
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Property Value Reference
CAS Number 88861-43-2 [1]
Molecular Formula C14H15N302 [1]
Molecular Weight 257.29 g/mol [1]

4-(diazomethyl)-7-
IUPAC Name ) ) [1]
(diethylamino)chromen-2-one

Appearance Liquid [2]

Purity >98% [2]

Storage Conditions 2-8°C [2]
Synthesis

While a specific, detailed synthesis protocol for 4-(Diazomethyl)-7-(diethylamino)coumarin is
not readily available in peer-reviewed literature, a general synthetic approach can be inferred
from the synthesis of related coumarin derivatives and diazo compounds. The synthesis would
likely involve a multi-step process starting from a substituted phenol.

A plausible synthetic route is the diazo transfer reaction on a suitable precursor, such as 4-
methyl-7-(diethylamino)coumarin. This common method for generating diazo compounds
involves the reaction of a compound with an active methylene group with a diazo transfer
reagent, such as tosyl azide, in the presence of a base.

A generalized experimental workflow for such a synthesis is proposed below.

Diazo Transfer Reaction Aqueous Work-u Purification
(e.g., with tosyl azide and a base) q P (e.g., column chromatography)

Click to download full resolution via product page

Caption: Proposed general synthesis workflow for 4-(Diazomethyl)-7-
(diethylamino)coumarin.
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Experimental Protocols

The primary application of 4-(Diazomethyl)-7-(diethylamino)coumarin is as a
photoactivatable probe for fluorogenic protein labeling. Upon irradiation with visible or near-
infrared light, the diazo group is cleaved to generate a highly reactive carbene intermediate,
which can then covalently bind to nearby proteins. This process is accompanied by a "turn-on"
of fluorescence, allowing for the specific visualization of the labeled proteins.

General Protocol for Photoaffinity Labeling of Proteins

The following is a generalized protocol for using 4-(Diazomethyl)-7-(diethylamino)coumarin
for labeling a target protein in a cellular context.

Materials:

» 4-(Diazomethyl)-7-(diethylamino)coumarin stock solution (in a suitable organic solvent like
DMSO)

e Cell culture medium
e Phosphate-buffered saline (PBS)
o Live cells expressing the protein of interest

e Light source (e.g., LED with appropriate wavelength, ~430-490 nm or a two-photon laser at
~800 nm)

Fluorescence microscope
Procedure:
o Cell Preparation: Culture cells to the desired confluency in a suitable imaging dish or plate.

e Probe Incubation: Dilute the 4-(Diazomethyl)-7-(diethylamino)coumarin stock solution in
cell culture medium to the final working concentration. Incubate the cells with the probe-
containing medium for an appropriate time to allow for cellular uptake and binding to the
target protein.
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e Washing: Gently wash the cells with PBS to remove any unbound probe.

» Photoactivation: Irradiate the cells with the light source for a specific duration to activate the
diazo group and induce covalent labeling.

e Imaging: Visualize the fluorescently labeled proteins using a fluorescence microscope with
appropriate filter sets for coumarin dyes.

Wash to remove Photoactivate with Carbene generation and
unbound probe visible/NIR light covalent protein labeling

Click to download full resolution via product page

Caption: Experimental workflow for photoaffinity labeling using 4-(Diazomethyl)-7-
(diethylamino)coumarin.

Applications in Research

The unique properties of 4-(Diazomethyl)-7-(diethylamino)coumarin make it a powerful tool
for various research applications, particularly in chemical biology and drug discovery.

Fluorogenic Protein Labeling in Living Cells

As detailed in the experimental protocol, this compound can be used for the selective and
fluorogenic labeling of endogenous proteins in living cells. This allows for the visualization of
protein localization and dynamics without the need for genetic tagging with fluorescent
proteins, which can sometimes interfere with protein function. The "turn-on" fluorescence upon
labeling provides a high signal-to-noise ratio, enabling clear imaging.

Photoaffinity Labeling for Target Identification

The reactive carbene generated upon photoactivation can be used to identify the binding
partners of a small molecule or drug candidate. By attaching the diazocoumarin moiety to a
molecule of interest, researchers can photocrosslink it to its protein targets within a complex
biological sample. Subsequent proteomic analysis can then be used to identify the labeled
proteins.
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Spatiotemporal Control of Protein Labeling

The use of light as a trigger for the labeling reaction provides a high degree of spatiotemporal
control. Researchers can choose to irradiate specific subcellular regions or activate the probe
at precise time points, allowing for the study of dynamic cellular processes.

Signaling Pathways

Currently, there is limited direct evidence in the scientific literature detailing the use of 4-
(Diazomethyl)-7-(diethylamino)coumarin to modulate specific signaling pathways. However,
its application in identifying protein-protein interactions and drug targets has the potential to
elucidate novel components and regulatory mechanisms within various signaling cascades. For
example, by attaching this photoaffinity probe to a known signaling molecule, it could be used
to identify its direct downstream effectors.

Conclusion

4-(Diazomethyl)-7-(diethylamino)coumarin is a versatile and powerful tool for chemical
biologists and drug discovery scientists. Its photoactivatable nature, coupled with its fluorogenic
properties, enables the selective labeling and visualization of proteins in their native cellular
environment with high spatiotemporal resolution. While further research is needed to fully
explore its potential in elucidating signaling pathways, the existing applications demonstrate its
significant value in advancing our understanding of complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Diazomethyl)-7-
(diethylamino)coumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149263#cas-number-for-4-diazomethyl-7-
diethylamino-coumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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